N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide

• IUPAC Name: N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H23FN2O/c1-3-18(2)16(20)12-19-9-8-14(11-19)10-13-4-6-15(17)7-5-13/h4-7,14H,3,8-12H2,1-2H3
• InChI Key: FPFRFRCXOXPKIB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CN1CCC(C1)CC2=CC=C(C=C2)F
• Molecular Formula: C16H23FN2O
• Molecular Weight: 278.36 g/mol

Description

N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide is a synthetic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrrolidine ring substituted with a fluorophenyl group and an acetamide moiety, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as an amino acid derivative.

Introduction of the Fluorophenyl Group: The fluorophenyl group is introduced via a nucleophilic substitution reaction, where a fluorobenzyl halide reacts with the pyrrolidine ring.

Acetamide Formation: The final step involves the formation of the acetamide moiety through an amidation reaction, where an acyl chloride reacts with the amine group on the pyrrolidine ring.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of catalysts, controlled reaction conditions (temperature, pressure, and pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halides, nucleophiles, electrophiles, solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, such as analgesic or anti-inflammatory properties.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-ethyl-2-[3-[(4-chlorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide: Similar structure with a chlorine atom instead of fluorine.

N-ethyl-2-[3-[(4-bromophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide: Similar structure with a bromine atom instead of fluorine.

N-ethyl-2-[3-[(4-methylphenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide: Similar structure with a methyl group instead of fluorine.

Uniqueness

The presence of the fluorophenyl group in N-ethyl-2-[3-[(4-fluorophenyl)methyl]pyrrolidin-1-yl]-N-methylacetamide imparts unique chemical and biological properties, such as increased lipophilicity and potential for specific interactions with biological targets. This makes it distinct from its analogs with different substituents.